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Compound of Interest

(tetrahydro-2H-pyran-3-
Compound Name:
yl)methanamine hydrochloride

Cat. No.: B147239

Safety Handling Protocols for (Tetrahydro-2H-
pyran-3-yl)methanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of
(tetrahydro-2H-pyran-3-yl)methanamine hydrochloride (CAS No. 1159599-89-9). The
information herein is a compilation of safety data from publicly available sources and general
best practices for handling amine hydrochlorides. It is imperative to consult the specific Safety
Data Sheet (SDS) provided by the supplier before commencing any work with this chemical.

Hazard Identification and Classification

(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride is a chemical intermediate used in
pharmaceutical research.[1] Based on available data, this compound is classified as causing
serious eye damage.[2] Analogous compounds, such as other amine hydrochlorides, may also
cause skin and respiratory tract irritation. It is typically a yellow to white solid.[1]

Globally Harmonized System (GHS) Classification:
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Hazard Class Hazard Statement Signal Word Pictogram

Serious Eye H318: Causes serious )
o Danger Corrosion
Damage/Eye Irritation eye damage[2]

Note: This table is based on aggregated GHS information. Always refer to the supplier-specific
SDS for the most accurate and complete hazard information.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this compound to ensure
appropriate PPE is selected.[3] The following PPE is recommended as a minimum standard:

PPE Category Specification Rationale

) Protects against splashes and
] Chemical safety goggles and a ] )
Eye and Face Protection ) airborne particles that can
face shield. )
cause serious eye damage.

Chemical-resistant gloves

) ] (e.g., nitrile, neoprene) and a Prevents skin contact which
Skin Protection ) ) o
lab coat or chemical-resistant may cause irritation.
suit.

Use in a well-ventilated area,

such as a chemical fume hood. o ) )
) ) S Minimizes the inhalation of any
Respiratory Protection If ventilation is inadequate, a
] dust or aerosols.
NIOSH-approved respirator

may be necessary.[3]

Closed-toe shoes, preferably Protects feet from spills and
Footwear ] )
safety footwear. falling objects.

Experimental Protocols
Weighing and Transferring the Compound

Objective: To safely and accurately weigh and transfer (tetrahydro-2H-pyran-3-
yl)methanamine hydrochloride powder.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.capotchem.com/pt/1159599-89-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/22648120
https://pubchem.ncbi.nlm.nih.gov/compound/22648120
https://www.benchchem.com/product/b147239?utm_src=pdf-body
https://www.benchchem.com/product/b147239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Materials:

(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride

Spatula

Weighing paper or boat

Analytical balance

Receiving vessel (e.g., round-bottom flask, beaker)

Appropriate PPE

Procedure:

Preparation: Ensure the chemical fume hood is operational and the work area is clean and
uncluttered. Don all required PPE.

Tare Balance: Place the weighing paper or boat on the analytical balance and tare the
weight.

Dispensing: Carefully open the container of (tetrahydro-2H-pyran-3-yl)methanamine
hydrochloride. Use a clean spatula to transfer the desired amount of the solid onto the
weighing paper. Avoid creating dust.

Weighing: Record the weight of the compound.

Transfer: Carefully transfer the weighed solid into the receiving vessel.

Cleaning: Clean the spatula and any residual powder from the work surface. Dispose of
contaminated weighing paper as chemical waste.

Storage: Securely close the container of (tetrahydro-2H-pyran-3-yl)methanamine
hydrochloride and return it to its designated storage location.[1]

Small Spill Clean-up Protocol
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Objective: To safely clean up a small spill of (tetrahydro-2H-pyran-3-yl)methanamine
hydrochloride.

Materials:
 Spill kit containing:
o Absorbent material (e.g., sand, vermiculite)
o Waste container with a lid
o Dustpan and brush
o Appropriate PPE
Procedure:

o Evacuate and Alert: Alert personnel in the immediate area of the spill. If the spill is large or
you are unsure how to proceed, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) department.

o Containment: For a small, manageable spill, prevent the spread of the powder.
o Absorption: Cover the spill with an inert absorbent material.

o Collection: Carefully sweep the absorbed material into a dustpan and transfer it to a labeled
waste container.

o Decontamination: Clean the spill area with soap and water.
o Disposal: Dispose of the waste material according to institutional and local regulations.

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water. If irritation persists, seek medical

attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) T o
stopped, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Visual Protocols
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Caption: General workflow for safely handling chemical compounds.
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Occurs

Accidental Exposure
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Eye Contact:

Flush with water for 15 min Wash with soap & water

Skin Contact:

Inhalation:
Move to fresh air

Ingestion:

Rinse mouth, do not induce vomiting

N\

VA

Seek Immediate
Medical Attention

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Emergency response procedure for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety handling procedures for (tetrahydro-2H-pyran-3-
yl)methanamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147239#safety-handling-procedures-for-tetrahydro-
2h-pyran-3-yl-methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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